beta,beta-Dimethyl-1,3dioxo-2-isoindolinepropionic acid

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 3-(1,3-dioxoisoindol-2-yl)-3-methylbutanoic acid
• InChI: InChI=1S/C13H13NO4/c1-13(2,7-10(15)16)14-11(17)8-5-3-4-6-9(8)12(14)18/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key: WWGMSPOQXVYKAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)N1C(=O)C2=CC=CC=C2C1=O

Description

Beta,beta-Dimethyl-1,3dioxo-2-isoindolinepropionic acid is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

An intimate mixture of of 3-amino-3-methyl butanoic acid (27.4 g, 0.234 mol) and phthalic anhydride (38.1 g, 0.257 mol) is heated at 180° C. for 1.5 hours. After cooling, the reaction mixture is dissolved in 40 ml of ethanol and kept in a refrigerator for 54 hours. The colorless crystalline precipitate thus obtained is collected by suction and dried at 50° C. for 3 hours in a vacuum oven to give 19.2 g of β,β-dimethyl-1,3-dioxo-2-isoindolinepropionic acid (58%).